Cas no 66643-45-6 (Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate)
Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid, ethyl ester
- ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- DAYVKOSSGVXODE-UHFFFAOYSA-N
- ethyl 7-oxa-3-azabicyclo-[4.1,0]heptane-3-carboxylate
- MFCD26792697
- ethyl 7oxa-3-azabicyclo[4,1,0]heptane-3-carboxylate
- 66643-45-6
- BBL036849
- ethyl 7-oxa-3-azabicyclo[4,1,0]heptane-3-carboxylate
- ethyl7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- SCHEMBL2180524
- VS-13734
- ALBB-026704
- DB-197524
- H35723
- AKOS017258905
- STL409807
- Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate
-
- MDL: MFCD26792697
- Inchi: 1S/C8H13NO3/c1-2-11-8(10)9-4-3-6-7(5-9)12-6/h6-7H,2-5H2,1H3
- InChI Key: DAYVKOSSGVXODE-UHFFFAOYSA-N
- SMILES: C12C(O1)CCN(C(OCC)=O)C2
Computed Properties
- Exact Mass: 171.08954328Da
- Monoisotopic Mass: 171.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 42.1Ų
Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E133615-250mg |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
66643-45-6 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | E133615-500mg |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
66643-45-6 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | E133615-1000mg |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
66643-45-6 | 1g |
$ 720.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00826125-1g |
EThyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
66643-45-6 | 95% | 1g |
¥1834.0 | 2024-04-18 | |
| abcr | AB416131-500 mg |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
66643-45-6 | 500MG |
€254.60 | 2023-02-06 | ||
| abcr | AB416131-1 g |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
66643-45-6 | 1g |
€322.50 | 2023-02-06 | ||
| abcr | AB416131-5 g |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
66643-45-6 | 5g |
€907.00 | 2023-02-06 | ||
| abcr | AB416131-500mg |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate; . |
66643-45-6 | 500mg |
€269.00 | 2025-04-17 | ||
| abcr | AB416131-1g |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate; . |
66643-45-6 | 1g |
€317.00 | 2025-04-17 | ||
| abcr | AB416131-5g |
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate; . |
66643-45-6 | 5g |
€877.00 | 2025-04-17 |
Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 66643-45-6): A Comprehensive Overview
Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 66643-45-6) is a fascinating compound that has garnered significant attention in the field of chemical and pharmaceutical research. This bicyclic structure, characterized by its unique oxygen and nitrogen heterocycles, presents a rich scaffold for further chemical manipulation and biological exploration. The compound's distinct architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate consists of a seven-membered ring containing an oxygen atom and an azetidinone moiety, which contributes to its complex stereochemistry. This bicyclic system is flanked by an ethyl ester group at the 3-position, providing a versatile handle for further functionalization. The presence of both oxygen and nitrogen heteroatoms in close proximity offers multiple sites for interaction with biological targets, making it an attractive scaffold for drug discovery efforts.
In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacophores due to their inherent biological activity and structural diversity. The bicyclic framework of Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate aligns well with this trend, as it provides a stable core that can be modified to target specific biological pathways. Researchers have been exploring various derivatives of this compound to investigate their potential in modulating enzyme activity, receptor binding, and other pharmacological effects.
One of the most compelling aspects of Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate is its ability to serve as a precursor for more complex molecules through strategic functionalization. The ethyl ester group at the 3-position can be easily transformed into other functional groups such as amides, acids, or alcohols, depending on the desired application. This flexibility has enabled scientists to design a wide range of derivatives with tailored properties for use in medicinal chemistry and material science.
The compound's unique stereochemistry also presents opportunities for studying conformational effects on biological activity. The rigid bicyclic core restricts rotation around certain bonds, leading to specific spatial arrangements of functional groups that can influence interactions with biological targets. This aspect has been particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation is often critical for efficacy.
Recent studies have highlighted the potential of Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate in the development of novel therapeutic agents. For instance, researchers have investigated its derivatives as potential inhibitors of various enzymes involved in metabolic pathways and diseases such as cancer and inflammation. The compound's ability to interact with multiple biological targets suggests that it could be a valuable starting point for designing multitarget drugs, which are gaining increasing attention due to their potential to address complex diseases more effectively than single-target agents.
The synthesis of Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently than ever before, which has spurred interest in exploring new derivatives of this compound.
The versatility of Ethyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate extends beyond pharmaceutical applications into other areas such as materials science and agrochemicals. Its unique structural features make it suitable for designing novel polymers, catalysts, and other functional materials with specific properties tailored for industrial use.
In conclusion, Ethyl 7-oxa-3_azabicyclo[4_1_0]heptane_3_carboxylate (CAS No_66643_45_6) is a multifaceted compound with significant potential across multiple scientific disciplines_ Its distinct molecular architecture_ stereochemical complexity_ and synthetic accessibility make it an invaluable scaffold for further exploration _ As research continues to uncover new applications_and derivatives_of this compound_it will undoubtedly play an important role_in advancing our understanding_of chemical biology_and developing_next-generation therapeutics_and materials.
66643-45-6 (Ethyl 7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)